Cas no 941005-45-4 (2-{1-(2-methoxyphenyl)-1H-1,2,3,4-tetrazol-5-ylsulfanyl}-N-(1,3-thiazol-2-yl)propanamide)

• Product Name: 2-{1-(2-methoxyphenyl)-1H-1,2,3,4-tetrazol-5-ylsulfanyl}-N-(1,3-thiazol-2-yl)propanamide
• CAS No: 941005-45-4
• MF: C₁₄H₁₄N₆O₂S₂
• MW: 362.429958820343
• CID: 5429981
• Update Time: 2025-06-08

2-{1-(2-methoxyphenyl)-1H-1,2,3,4-tetrazol-5-ylsulfanyl}-N-(1,3-thiazol-2-yl)propanamide Chemical and Physical Properties

Names and Identifiers

• 2-[1-(2-methoxyphenyl)tetrazol-5-yl]sulfanyl-N-(1,3-thiazol-2-yl)propanamide
• Propanamide, 2-[[1-(2-methoxyphenyl)-1H-tetrazol-5-yl]thio]-N-2-thiazolyl-
• 2-{1-(2-methoxyphenyl)-1H-1,2,3,4-tetrazol-5-ylsulfanyl}-N-(1,3-thiazol-2-yl)propanamide

• Inchi： 1S/C14H14N6O2S2/c1-9(12(21)16-13-15-7-8-23-13)24-14-17-18-19-20(14)10-5-3-4-6-11(10)22-2/h3-9H,1-2H3,(H,15,16,21)
• InChI Key： CQUYWUMWEVRBBU-UHFFFAOYSA-N
• SMILES： C(NC1=NC=CS1)(=O)C(SC1N(C2=CC=CC=C2OC)N=NN=1)C

Additional information on 2-{1-(2-methoxyphenyl)-1H-1,2,3,4-tetrazol-5-ylsulfanyl}-N-(1,3-thiazol-2-yl)propanamide

Introduction to 2-{1-(2-methoxyphenyl)-1H-1,2,3,4-tetrazol-5-ylsulfanyl}-N-(1,3-thiazol-2-yl)propanamide (CAS No. 941005-45-4)

2-{1-(2-methoxyphenyl)-1H-1,2,3,4-tetrazol-5-ylsulfanyl}-N-(1,3-thiazol-2-yl)propanamide, also known by its CAS number 941005-45-4, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of tetrazoles and thiazoles, which are known for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties.

The tetrazole ring is a five-membered heterocyclic compound with four nitrogen atoms and one carbon atom. It is widely used in drug design due to its ability to act as a bioisostere for carboxylic acids and its stability under physiological conditions. The presence of the tetrazole ring in 2-{1-(2-methoxyphenyl)-1H-1,2,3,4-tetrazol-5-ylsulfanyl}-N-(1,3-thiazol-2-yl)propanamide contributes to its high metabolic stability and enhanced pharmacological activity.

The thiazole ring is another important structural feature of this compound. Thiazoles are five-membered heterocyclic compounds containing one sulfur atom and one nitrogen atom. They are known for their broad spectrum of biological activities and have been extensively studied for their potential in drug discovery. The combination of the tetrazole and thiazole rings in this compound provides a unique scaffold that can be exploited for the development of novel therapeutic agents.

The methoxyphenyl group attached to the tetrazole ring adds further complexity to the molecule. The methoxy group (OCH₃) is an electron-donating group that can influence the electronic properties of the aromatic ring, potentially affecting the compound's binding affinity to biological targets. This substitution pattern is often used in medicinal chemistry to modulate the lipophilicity and solubility of molecules, which are crucial factors for optimizing their pharmacokinetic properties.

Recent research has focused on the potential applications of 2-{1-(2-methoxyphenyl)-1H-1,2,3,4-tetrazol-5-ylsulfanyl}-N-(1,3-thiazol-2-yl)propanamide in various therapeutic areas. Studies have shown that this compound exhibits significant anti-inflammatory activity by inhibiting key enzymes involved in the inflammatory response, such as cyclooxygenase (COX) and lipoxygenase (LOX). Additionally, it has demonstrated promising antimicrobial properties against a range of bacterial strains, making it a potential candidate for the development of new antibiotics.

In the field of cancer research, 2-{1-(2-methoxyphenyl)-1H-1,2,3,4-tetrazol-5-ylsulfanyl}-N-(1,3-thiazol-2-yl)propanamide has shown potential as an anticancer agent. Preclinical studies have indicated that it can induce apoptosis in cancer cells by modulating key signaling pathways involved in cell survival and proliferation. The compound's ability to selectively target cancer cells while sparing normal cells makes it an attractive candidate for further investigation.

The synthesis of 2-{1-(2-methoxyphenyl)-1H-1,2,3,4-tetrazol-5-ylsulfanyl}-N-(1,3-thiazol-2-yl)propanamide involves several steps and requires careful control of reaction conditions to ensure high yields and purity. The synthetic route typically starts with the preparation of the methoxyphenyl tetrazole intermediate, followed by its reaction with a thiazole derivative to form the final product. Advances in synthetic methodologies have led to more efficient and scalable processes for producing this compound.

Pharmacokinetic studies have revealed that 2-{1-(2-methoxyphenyl)-1H-1,2,3,4-tetrazol-5-ylsulfanyl}-N-(1,3-thiazol-2-yl)propanamide has favorable absorption, distribution, metabolism, and excretion (ADME) properties. It exhibits good oral bioavailability and a reasonable half-life in vivo, which are important considerations for its potential use as an oral therapeutic agent. However, further optimization may be necessary to improve its pharmacokinetic profile for specific therapeutic applications.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-{1-(2-methoxyphenyl)-1H-1,2,3,4-tetrazol-5-ylsulfanyl}-N-(1,3-thiazol-2-yl)propanamide in various disease models. Preliminary results from phase I trials have shown that it is well tolerated by patients at therapeutic doses and has demonstrated promising efficacy in reducing inflammation and microbial burden. These findings provide a strong foundation for advancing this compound into later-stage clinical trials.

In conclusion, 2-{1-(2-methoxyphenyl)-1H-1,2,3,4-tetrazol-5-ylsulfanyl}-N-(1,3-thiazol-2-yl)propanamide (CAS No. 941005-45-4) is a promising compound with a unique combination of structural features that contribute to its diverse biological activities. Its potential applications in anti-inflammatory therapy, antimicrobial treatment, and cancer treatment make it an exciting area of research in medicinal chemistry. Continued investigation into its mechanism of action and clinical evaluation will be crucial for realizing its full therapeutic potential.